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Compound of Interest

Compound Name: H-D-Lys(zZ)-OH

Cat. No.: B371206

For researchers and professionals in drug development, the proper handling and disposal of
chemical reagents is paramount to ensuring a safe and compliant laboratory environment. This
guide provides essential, step-by-step procedures for the safe disposal of H-D-Lys(Z)-OH, a
derivative of the amino acid lysine. Adherence to these protocols is critical for minimizing
environmental impact and maintaining workplace safety.

While H-D-Lys(Z)-OH is not classified as a hazardous substance under the Globally
Harmonized System (GHS), it is prudent to handle it with the care afforded to all laboratory
chemicals.[1][2] The fundamental principle of disposal is to treat H-D-Lys(Z)-OH as chemical
waste; it should never be discarded down the drain or mixed with general solid waste.[3]

Key Chemical and Safety Data

To facilitate safe handling, the following table summarizes the key characteristics of H-D-
Lys(Z)-OH.
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Property Value
Chemical Formula C14H20N204
CAS Number 1155-64-2

GHS Hazard Classification

Not classified

Incompatible Materials

Strong acids, Strong bases, Sources of ignition,

Direct sunlight

Storage Conditions

Keep in a cool, well-ventilated place.[4]

Step-by-Step Disposal Protocol

The following procedure outlines the recommended steps for the safe disposal of H-D-Lys(Z)-
OH in a laboratory setting. This protocol is designed to be a clear and direct guide for

operational use.

e Personal Protective Equipment (PPE): Before beginning the disposal process, it is
imperative to be outfitted with the appropriate PPE to ensure personal safety. This includes:

o Eye Protection: Safety goggles or a face shield.[3]

o Hand Protection: Chemical-resistant gloves (e.g., nitrile).

o Body Protection: A laboratory coat.

e Waste Segregation and Collection:

o Solid Waste: Collect any unused or expired solid H-D-Lys(Z)-OH in a dedicated, sealable
container that is clearly labeled for chemical waste.

o Liquid Waste: Solutions containing H-D-Lys(Z)-OH should be collected in a separate,
sealed, and clearly labeled waste container. Do not mix with other incompatible waste

streams.

» Labeling and Storage of Waste:
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o All waste containers must be accurately labeled with the full chemical name, "H-D-Lys(Z)-
OH," and any other information required by your institution.

o Store the sealed waste containers in a designated, secure area away from incompatible
materials until they are ready for collection.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or the
designated chemical safety officer to schedule a pickup for the H-D-Lys(Z)-OH waste.

o Provide them with precise information about the contents of the waste container to ensure
proper handling and disposal in accordance with local and national regulations.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of H-D-Lys(Z)-OH.
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Caption: A flowchart outlining the proper disposal procedure for H-D-Lys(Z)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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